Ethyl 3-methyl-5-pivalamidothiophene-2-carboxylate

• IUPAC Name: ethyl 5-(2,2-dimethylpropanoylamino)-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C13H19NO3S/c1-6-17-11(15)10-8(2)7-9(18-10)14-12(16)13(3,4)5/h7H,6H2,1-5H3,(H,14,16)
• InChI Key: NSKDSNXRFHPZNK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)NC(=O)C(C)(C)C)C
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and the functional groups present. This information can often be found in chemical databases or scientific literature.

Synthesis Analysis

The synthesis of a compound involves understanding the reactions needed to create it from readily available starting materials. This would involve a detailed step-by-step process, including the conditions and reagents used for each step.

Molecular Structure Analysis

This involves understanding the 3D arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used to determine molecular structure.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the mechanism of these reactions, the products formed, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

This involves studying properties such as solubility, melting point, boiling point, and reactivity. These properties can often be found in chemical databases or determined experimentally.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

EMPTC serves as a valuable building block in organic synthesis. Researchers have exploited its reactivity to create novel molecules, especially in the design of pharmaceutical agents. Its unique amide and thiophene moieties make it an attractive candidate for drug development. .

Anticancer Potential

EMPTC derivatives have demonstrated promising anticancer activity. Researchers have investigated their effects on cancer cell lines, revealing potential chemosensitizing properties. These compounds could enhance the efficacy of existing chemotherapy drugs or serve as standalone agents. .

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves understanding the potential risks associated with handling the compound. This information can often be found in material safety data sheets.